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Compound of Interest

Compound Name: 4-(benzyloxy)aniline

Cat. No.: B124853

A Guide to the Cross-Validation of Analytical
Results for 4-(Benzyloxy)aniline

For Researchers, Scientists, and Drug Development Professionals

The robust characterization of chemical compounds is a cornerstone of pharmaceutical
development and chemical research. Ensuring the identity, purity, and structural integrity of a
substance like 4-(benzyloxy)aniline requires a multi-faceted analytical approach. Cross-
validation, the process of comparing results from different analytical techniques, provides a
high degree of confidence in the final data. This guide offers a comparative overview of the
analytical results for 4-(benzyloxy)aniline obtained through various methods, supported by
experimental data and detailed protocols.

Data Presentation: A Comparative Summary

Quantitative data from different analytical techniques are summarized below. These results
provide a comprehensive profile of 4-(benzyloxy)aniline and its common salt form.

Table 1: Physical and Chromatographic Properties of 4-(Benzyloxy)aniline
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Parameter Technique

Reported Value Source(s)

Appearance Visual Inspection

White to gray to brown

powder or crystals

Melting Point (Free ]
Capillary Method
Base)

52.0 t0 56.0 °C [1]

Melting Point (HCI ]
Capillary Method

228 °C (decomposes) [2][3]1[4]

Salt)
Boiling Point Distillation 155 °C at 3 mmHg [1]
. Gas Chromatography
Purity >98.0% [1]
(GC)
Purity Nonaqueous Titration >98.0% [1]
Molecular Weight 199.25 g/mol [5]

Table 2: Spectroscopic Data for 4-(Benzyloxy)aniline
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) Expected/Reported
Technique Parameter Source(s)
Value
Mass Spectrometry
Molecular lon [M]* m/z 199 [5]
(MS)
m/z 108
hydroxyphenyl aniline
Key Fragments (hy ypheny [6]
fragment), m/z 91
(benzyl fragment)
] 3400 - 3500 cm™1 (two
FT-IR Spectroscopy N-H Stretch (Amine) [7]
bands)
C-H Stretch
_ 3100 - 3000 cm~* [1]
(Aromatic)
C-O-C Stretch (Aryl- 1230 - 1270 cm™1 7
Alkyl Ether) (asymmetric)
C-N Stretch (Aromatic
_ 1250 - 1350 cm~t [7]
Amine)
Aromatic Protons 07.2-7.5ppm
1H NMR Spectroscopy ) ) [8]
(Benzyl Ring) (multiplet, 5H)
Aromatic Protons 0 6.6 - 6.9 ppm 8]
(Aniline Ring) (multiplet, 4H)
Methylene Protons (- 0 ~5.0 ppm (singlet, ]
O-CH2-Ph) 2H)
] 0 ~3.6 ppm (broad
Amine Protons (-NH2) )
singlet, 2H)
13C NMR
C-O (Ether Linkage) 0 ~152 ppm [10]
Spectroscopy
Aromatic Carbons 0115 - 142 ppm [10]
Methylene Carbon (-
0 ~70 ppm [10]
O-CHz-Ph)
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Experimental Workflow and Cross-Validation Logic

The following diagram illustrates the logical workflow for the comprehensive analysis and
cross-validation of 4-(benzyloxy)aniline. Data from spectroscopic, physical, and purity-based
techniques are integrated to build a complete and verified compound profile.

Analytical Workflow for 4-(Benzyloxy)aniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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